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Compound of Interest

Compound Name: ST-1892

Cat. No.: B15579022 Get Quote

Introduction
This document provides detailed application notes and protocols for the preparation, storage,

and handling of ST-1892 solutions for research and drug development purposes. ST-1892 is a

novel small molecule inhibitor currently under investigation for its therapeutic potential.

Adherence to these guidelines is crucial for ensuring the stability, activity, and reproducibility of

experimental results.

Physicochemical Properties of ST-1892
A summary of the key physicochemical properties of ST-1892 is presented in Table 1. This

information is essential for the correct preparation of solutions and for understanding the

compound's behavior in various experimental settings.

Table 1: Physicochemical Properties of ST-1892
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Property Value Notes

Molecular Formula C₂₁H₂₂N₄O₃

Molecular Weight 390.43 g/mol

Appearance
White to off-white crystalline

solid

Solubility See Section 2 for details.

DMSO ≥ 50 mg/mL (≥ 128 mM)

Ethanol ~10 mg/mL Sonication may be required.

Water Insoluble

PBS (pH 7.4) Insoluble

Purity (by HPLC) >98%

Preparation of ST-1892 Stock Solutions
Proper preparation of stock solutions is the first critical step in any experiment. The following

protocols should be followed to ensure the accuracy of the solution concentration and the

integrity of the compound.

Materials and Equipment
ST-1892 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile pipette tips
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Protocol for Preparing a 10 mM DMSO Stock Solution
Pre-weighing Preparation: Allow the ST-1892 vial to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of ST-1892 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.90 mg

of ST-1892.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the ST-1892
powder.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

If necessary, briefly sonicate the solution in a water bath to ensure complete dissolution.

Sterilization (Optional): If the stock solution is to be used in cell culture, it can be sterilized by

filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber glass vials or

polypropylene tubes to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots as recommended in Section 3.

Storage and Stability of ST-1892 Solutions
The stability of ST-1892 is critical for obtaining reliable and reproducible experimental data. The

recommended storage conditions are summarized in Table 2.

Table 2: Recommended Storage Conditions for ST-1892
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Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C ≥ 2 years
Protect from light and

moisture.

DMSO Stock Solution -20°C Up to 6 months
Avoid repeated

freeze-thaw cycles.

-80°C Up to 1 year
Preferred for long-

term storage.

Aqueous Working

Solution
2-8°C Use within 24 hours

Prepare fresh from

stock solution before

each experiment. Do

not store.

Important Considerations:

Light Sensitivity: ST-1892 is sensitive to light. All solutions should be stored in amber vials or

tubes wrapped in foil to protect them from light exposure.

Freeze-Thaw Cycles: Repeated freezing and thawing of DMSO stock solutions can lead to

compound degradation. It is highly recommended to store the stock solution in single-use

aliquots.

Aqueous Solutions: ST-1892 has poor solubility and stability in aqueous solutions. Therefore,

it is imperative to prepare aqueous working solutions fresh from the DMSO stock

immediately before use. Do not store aqueous solutions of ST-1892.

Experimental Protocols: Cell-Based Assays
This section provides a general protocol for treating cells with ST-1892 in a typical cell-based

assay.

Preparation of Working Solutions
Thawing Stock Solution: On the day of the experiment, thaw a single-use aliquot of the 10

mM ST-1892 DMSO stock solution at room temperature.
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Serial Dilution: Prepare serial dilutions of the ST-1892 stock solution in cell culture medium

to achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept

below 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same final concentration of DMSO) should always be included in the experiment.

Cell Treatment Workflow
The following diagram illustrates a typical workflow for a cell-based experiment involving ST-
1892.

Preparation

Treatment AnalysisSeed Cells in Multi-well Plate Incubate (24h)

Treat Cells with ST-1892

Prepare ST-1892 Working Solutions

Incubate (e.g., 24, 48, 72h) Perform Assay (e.g., Viability, Western Blot) Data Acquisition and Analysis

Click to download full resolution via product page

Caption: Workflow for a typical cell-based assay with ST-1892.

Mechanism of Action: Signaling Pathway
ST-1892 is known to be a potent and selective inhibitor of the hypothetical "Kinase Signaling

Pathway," which plays a crucial role in cell proliferation and survival. The simplified signaling

cascade is depicted below.
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Caption: Simplified signaling pathway inhibited by ST-1892.
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By inhibiting Kinase B, ST-1892 disrupts the downstream signaling cascade, leading to the

suppression of transcription factors responsible for promoting cell proliferation and survival.

Troubleshooting
Issue Possible Cause Recommendation

Precipitate forms in stock

solution upon thawing.

Solution may have become

supersaturated or absorbed

moisture.

Warm the solution to 37°C and

vortex or sonicate briefly. If the

precipitate does not dissolve,

discard the aliquot.

Inconsistent experimental

results.

Degradation of ST-1892 due to

improper storage or multiple

freeze-thaw cycles.

Use a fresh aliquot of ST-1892

stock solution. Prepare

aqueous working solutions

immediately before use.

Inaccurate concentration of the

stock solution.

Recalibrate the analytical

balance and prepare a fresh

stock solution.

High background in assays.
High concentration of DMSO in

the final working solution.

Ensure the final DMSO

concentration is below 0.5%

(v/v). Include a DMSO-only

vehicle control.

Safety Precautions
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves, when handling ST-1892 powder and solutions.

Handling: Avoid inhalation of the powder and contact with skin and eyes. In case of contact,

wash immediately with plenty of water.

Disposal: Dispose of ST-1892 waste according to institutional and local regulations for

chemical waste.

To cite this document: BenchChem. [Application Notes and Protocols for ST-1892: Solution
Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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